2-Fluoro-4-nitro-1-phenoxymethyl-benzene
Overview
Description
2-Fluoro-4-nitro-1-phenoxymethyl-benzene (FPNMB) is a synthetic aromatic compound that has been used in a variety of scientific research applications. Its structure consists of a benzene ring with a fluorine atom, nitro group, and phenoxymethyl group attached to it. FPNMB has been used in various studies to investigate the effects of its biochemical and physiological properties on cells and organisms.
Scientific Research Applications
Electron Spin Resonance and Radical Stability
- Electron Spin Resonance (ESR) Studies: Research demonstrates that radicals derived from compounds similar to 2-Fluoro-4-nitro-1-phenoxymethyl-benzene, such as 2-fluoro-nitro-benzene, exhibit distinct ESR spectra. These radicals, generated electrolytically, show varying degrees of stability, crucial for understanding their behavior in different chemical environments (Fischer & Zimmermann, 1968).
Liquid Crystal Research
- Mesomorphic Properties in Liquid Crystals: Studies on phenyl benzoates, which have structural similarities to 2-Fluoro-4-nitro-1-phenoxymethyl-benzene, reveal the impact of fluoro-substitution on phase transition temperatures and stability in liquid crystals. Such insights are vital for designing new liquid crystal displays and other optical devices (Dabrowski et al., 1995).
Chemical Synthesis and Substitution Reactions
- Nucleophilic Aromatic Substitution: Research on compounds closely related to 2-Fluoro-4-nitro-1-phenoxymethyl-benzene, such as 3-Fluoro-5-nitro-1-(pentafluorosulfanyl)benzene, explores various synthetic routes and nucleophilic aromatic substitutions. These findings are crucial for developing new synthetic methods in organic chemistry (Ajenjo et al., 2016).
Environmental Chemistry
- Nitration and Hydroxylation of Benzene Derivatives: Investigations into the nitration and hydroxylation of benzene in aqueous solutions provide insights into the environmental fate of benzene derivatives, including those structurally related to 2-Fluoro-4-nitro-1-phenoxymethyl-benzene. Such research is vital for understanding pollutant transformation in natural waters (Vione et al., 2004).
properties
IUPAC Name |
2-fluoro-4-nitro-1-(phenoxymethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10FNO3/c14-13-8-11(15(16)17)7-6-10(13)9-18-12-4-2-1-3-5-12/h1-8H,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GDXYMPLENYCKKC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCC2=C(C=C(C=C2)[N+](=O)[O-])F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10FNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-4-nitro-1-phenoxymethyl-benzene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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